A Technical Guide to tert-Butyl (2-chloro-4-formylpyridin-3-yl)carbamate (CAS No. 1238324-73-6): A Versatile Building Block in Medicinal Chemistry
A Technical Guide to tert-Butyl (2-chloro-4-formylpyridin-3-yl)carbamate (CAS No. 1238324-73-6): A Versatile Building Block in Medicinal Chemistry
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of tert-butyl (2-chloro-4-formylpyridin-3-yl)carbamate, a key heterocyclic building block for drug discovery and development. While detailed experimental data for this specific isomer (CAS No. 1238324-73-6) is emerging, this document consolidates available information and provides expert insights into its synthesis, properties, and potential applications by drawing parallels with its closely related and well-documented isomer, tert-butyl (2-chloro-3-formylpyridin-4-yl)carbamate (CAS No. 893423-62-6). This guide serves as a valuable resource for researchers leveraging substituted pyridines in the design of novel therapeutics.
Introduction: The Strategic Importance of Substituted Pyridines
The pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs. Its nitrogen atom provides a key hydrogen bond acceptor and a site for metabolic transformations, while the aromatic ring allows for diverse substitution patterns to modulate potency, selectivity, and pharmacokinetic properties. The introduction of chloro, formyl, and carbamate functionalities, as seen in tert-butyl (2-chloro-4-formylpyridin-3-yl)carbamate, offers a rich chemical handle for the construction of complex molecular architectures, particularly in the realm of kinase inhibitors and other targeted therapies.
The tert-butyloxycarbonyl (Boc) protecting group on the amine is a cornerstone of modern organic synthesis, offering robust protection under a variety of reaction conditions while allowing for facile deprotection under acidic conditions. This feature is critical for sequential and controlled synthetic strategies in the development of complex drug candidates.
Physicochemical Properties and Data
Consolidated data for tert-butyl (2-chloro-4-formylpyridin-3-yl)carbamate (CAS No. 1238324-73-6) is presented below. This information is primarily sourced from chemical suppliers and should be confirmed through in-house analysis.
| Property | Value | Source |
| CAS Number | 1238324-73-6 | BLDpharm |
| Molecular Formula | C₁₁H₁₃ClN₂O₃ | BLDpharm[1] |
| Molecular Weight | 256.69 g/mol | BLDpharm[1] |
| SMILES Code | CC(C)(C)OC(=O)NC1=C(C=O)C=CN=C1Cl | BLDpharm[1] |
| Storage Conditions | Inert atmosphere, 2-8°C | BLDpharm[1] |
Synthesis Strategies: A Proposed Pathway
A potential synthetic workflow is outlined below:
Figure 1. Proposed synthetic pathway for tert-butyl (2-chloro-4-formylpyridin-3-yl)carbamate.
Experimental Protocol: A General Guideline for Vilsmeier-Haack Formylation
The following is a generalized protocol based on the synthesis of similar heterocyclic aldehydes and should be optimized for the specific substrate.[2]
-
Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, cool a solution of dimethylformamide (DMF) to 0°C.
-
Vilsmeier Reagent Formation: Slowly add phosphorus oxychloride (POCl₃) dropwise to the cooled DMF with vigorous stirring. Allow the mixture to stir at 0°C for 30 minutes to form the Vilsmeier reagent.
-
Substrate Addition: Dissolve tert-butyl (2-chloropyridin-3-yl)carbamate in a minimal amount of dry DMF and add it dropwise to the Vilsmeier reagent solution at 0°C.
-
Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat to a temperature determined by reaction monitoring (e.g., 60-80°C) for several hours.
-
Workup: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice. Neutralize the mixture with a suitable base (e.g., aqueous sodium bicarbonate or sodium hydroxide solution) until it is alkaline.
-
Extraction and Purification: Extract the aqueous mixture with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.
Applications in Drug Discovery: A Case Study of a Structural Isomer
The utility of this class of compounds is exemplified by the application of its isomer, tert-butyl (2-chloro-3-formylpyridin-4-yl)carbamate (CAS No. 893423-62-6), in the synthesis of potent and selective kinase inhibitors. Specifically, this isomer has been utilized in the development of naphthyridinones as allosteric dual Akt1 and Akt2 inhibitors.[3] The Akt signaling pathway is a critical regulator of cell survival, proliferation, and metabolism, and its dysregulation is implicated in numerous cancers and other diseases.
The formyl group serves as a key reactive handle for the construction of the core naphthyridinone scaffold, while the Boc-protected amine allows for subsequent diversification of the molecule to optimize its biological activity and pharmacokinetic profile.
Illustrative Reaction Scheme: Synthesis of a Naphthyridinone Core
The following diagram illustrates a plausible synthetic transformation utilizing a formylpyridine carbamate intermediate, inspired by the synthesis of Akt inhibitors.
(Structure to be visualized)